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Compound of Interest

Compound Name: Fmoc-N-Me-lle-OH

Cat. No.: B557328

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Fmoc-N-
Me-lle-OH (N-a-Fmoc-N-a-methyl-L-isoleucine), a key reagent in peptide synthesis.[1]
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining
experimental integrity. While specific toxicity data for this compound is limited, this document
compiles available safety information and outlines best practices based on general knowledge
of similar chemical compounds.[2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Fmoc-N-Me-lle-OH is presented
below.
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Property Value Reference
CAS Number 138775-22-1 [1][3]
Molecular Formula C22H25N04 [1][3]
Molecular Weight 367.44 g/mol [11[3]
Appearance White to slight yellow to beige 1]
powder

Melting Point 177-183 °C [4]

Storage Temperature 2-8°C or 2-30°C [11[3]
Solubility Soluble in DMF [3]

Hazard Identification and Safety Information

Fmoc-N-Me-lle-OH is classified as a combustible solid.[1][3] It has a WGK (Water Hazard
Class) rating of 3, indicating it is strongly hazardous to water.[1][3] While no specific toxicity

data is available for Fmoc-N-Me-lle-OH, similar N-Fmoc protected amino acids are known to

be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.

[2][5]

Summary of Potential Hazards:

Hazard Description
Acute Toxicity (Oral) May be harmful if swallowed.[5]
Acute Toxicity (Dermal) May be harmful in contact with skin.[5]

May be harmful if inhaled. May cause

Acute Toxicity (Inhalation)

respiratory tract irritation.[5][6]

Skin Corrosion/Irritation May cause skin irritation.[5]
Eye Damage/Irritation May cause serious eye irritation.[5]
Environmental Hazard Strongly hazardous to water (WGK 3).[1][3]
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Safe Handling and Storage Procedures

Proper handling and storage are paramount to minimizing risks associated with Fmoc-N-Me-
lle-OH.

Personal Protective Equipment (PPE)

A detailed workflow for donning and doffing PPE is essential.

Doffing PPE

[ Perform Hand Hygiene Remove Lab Coat Remove Eye Protection Remove RespiratoHPerform Hand Hygiene)}
Donning PPE
. . Don Eye Protection
Perform Hand Hygiene Don Lab Coat Don N95 Respirator (Safety Glasses/Goggles) Don Gloves

‘ Routes of Exposure & First Aid

L Inhalation Skin Contact Eye Contact ]

First Aid Actions
\ 4 \ 4

\

\4
Move to fresh air.

. n 5 5 Do NOT induce vomiting.
Gf not breathing, give artficial respiration) (Wash off with soap and plenty of water) (Rlnse thoroughly with plenty of water for at least 15 mlnutes) (Rinse mouth with water.j

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b557328?utm_src=pdf-body
https://www.benchchem.com/product/b557328?utm_src=pdf-body
https://www.benchchem.com/product/b557328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557328#fmoc-n-me-ile-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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